Cas no 397250-01-0 (14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate)

• Product Name: 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
• CAS No: 397250-01-0
• MF: C₃₈H₄₈O₁₃Si
• MW: 740.865433692932
• CID: 1060908
• PubChem ID: 10305831
• Update Time: 2025-06-08

14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Chemical and Physical Properties

Names and Identifiers

• 14β-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
• IAVYJZKSOXQISM-VECNKZNOSA-N
• 13-dehydro-14β-hydroxy-7-triethylsilylbaccatin III 1,14-carbonate
• 6,13a-Methano-13aH-oxeto[2'',3'':5',6']benzo[1',2':4,5]cyclodeca[1,2-d]-1,3-dioxole-2,4,8(3aH,7H)-trione, 7,12a-bis(acetyloxy)-13-(benzoyloxy)-8a,9,10,10a,12,12a,12b,13-octahydro-5,8a,14,14-tetramethyl-9-[(triethylsilyl)oxy]-, (3aR,7R,8aS,9S,10aR,12aS,12bR,13S,13aS)- (9CI)
• 397250-01-0
• 14beta-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate
• [(1S,2S,3R,4S,7R,9S,10S,12R,16R)-4,12-Diacetyloxy-10,14,20,20-tetramethyl-11,15,18-trioxo-9-triethylsilyloxy-6,17,19-trioxapentacyclo[11.6.1.01,16.03,10.04,7]icos-13-en-2-yl] benzoate
• (3aR,7R,8aS,9S,10aR,12aS,12bR,13S,13aS)-7,12a-Bis(acetyloxy)-13-(benzoyloxy)-8a,9,10,10a,12,12a,12b,13-octahydro-5,8a,14,14-tetramethyl-9-[(triethylsilyl)oxy]-6,13a-methano-13aH-oxeto[2'',3'':5',6']benzo[1',2':4,5]cyclodeca[1,2-d]-1,3-dioxole-2,4,8(3aH,7H)-trione
• 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate

• Inchi： 1S/C38H48O13Si/c1-10-52(11-2,12-3)51-24-18-25-37(19-45-25,49-22(6)40)29-32(47-33(43)23-16-14-13-15-17-23)38-31(48-34(44)50-38)27(41)20(4)26(35(38,7)8)28(46-21(5)39)30(42)36(24,29)9/h13-17,24-25,28-29,31-32H,10-12,18-19H2,1-9H3/t24-,25+,28+,29-,31-,32-,36+,37-,38+/m0/s1
• InChI Key： IAVYJZKSOXQISM-VECNKZNOSA-N
• SMILES： O1[C@]23C(C)(C)C(=C(C)C(=O)[C@]2([H])OC1=O)[C@@H](OC(C)=O)C(=O)[C@]1(C)[C@@H](O[Si](CC)(CC)CC)C[C@@]2([H])OC[C@@]2(OC(C)=O)[C@@]1([H])[C@@H]3OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 740.28641812g/mol
• Monoisotopic Mass: 740.28641812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 782.2±60.0 °C at 760 mmHg
• Flash Point: 354.5±28.4 °C
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate

Introduction to 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate (CAS No. 397250-01-0)

14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and natural product synthesis. With the CAS number 397250-01-0, this molecule represents a derivative of baccatin III, a key intermediate in the development of taxane-based anticancer agents. The structural modification involving the triethylsilyl group at the 7-O position and the carbonate functionality at the 1,14 positions enhances its reactivity and stability, making it a valuable tool in synthetic organic chemistry and drug discovery.

The compound’s significance lies in its potential applications as a precursor for more complex taxane derivatives. Taxanes, such as paclitaxel (Taxol®) and docetaxel (Taxotere®), are well-known for their potent anticancer properties. The synthesis of 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate involves strategic functionalization that allows for further derivatization, enabling researchers to explore novel analogs with improved pharmacological profiles.

Recent advancements in synthetic methodologies have highlighted the utility of triethylsilyl ethers in protecting hydroxyl groups during multi-step syntheses. The presence of this group at the 7-O position in 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate not only prevents unwanted side reactions but also facilitates selective modifications downstream. This has been particularly useful in the total synthesis of complex taxane structures, where regioselectivity is crucial.

The carbonate moiety at the 1,14 positions adds another layer of versatility to this compound. Carbonate esters are known for their stability under various reaction conditions while still being amenable to hydrolysis or transesterification when needed. This makes 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate a versatile building block for medicinal chemists seeking to develop new taxane derivatives.

In the context of drug discovery, the structural features of this compound align well with current trends toward targeted therapy and personalized medicine. By leveraging natural products like baccatin III and modifying them through sophisticated chemical transformations, researchers can identify compounds with enhanced efficacy and reduced toxicity. The triethylsilyl group, in particular, has been shown to improve solubility and bioavailability, which are critical factors in drug development.

Recent studies have demonstrated that derivatives of baccatin III exhibit promising activity against various types of cancer cells. For instance, modifications at the C7 position have been shown to modulate binding affinity to microtubule-associated proteins, thereby affecting tumor growth and proliferation. The 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate structure provides a platform for such investigations by allowing precise tuning of its pharmacophore.

The synthesis of this compound also underscores the importance of green chemistry principles in pharmaceutical manufacturing. By employing efficient and sustainable synthetic routes, researchers can minimize waste and reduce environmental impact. This aligns with global efforts to develop more eco-friendly methodologies in drug production.

The carbonate ester functionality at the 1,14 positions offers additional advantages in terms of synthetic utility. It can be selectively cleaved under mild acidic or basic conditions, allowing for controlled release of functional groups for further derivatization. This flexibility has been exploited in several synthetic strategies aimed at constructing complex taxane scaffolds.

From a mechanistic standpoint, the reactivity of 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate has been studied extensively. The triethylsilyl ether group is known to undergo nucleophilic substitution reactions under appropriate conditions, making it a valuable handle for introducing new functionalities. Meanwhile, the carbonate ester can be converted into other esters or amides through straightforward reactions.

The compound’s potential as an intermediate in anticancer drug development has not gone unnoticed by academic and industrial researchers alike. Several groups have reported on its use in generating novel taxane analogs with improved pharmacokinetic properties. These studies highlight its role as a cornerstone in the synthesis of next-generation oncology therapeutics.

The future direction of research involving 14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate is likely to focus on expanding its applications in medicinal chemistry. By integrating machine learning algorithms with traditional synthetic approaches, researchers can accelerate the discovery of new derivatives with tailored biological activities. This interdisciplinary approach holds promise for identifying more effective anticancer agents based on natural product templates.

In conclusion,14b-Hydroxy-13-oxo-7-O-(triethylsilyl) Baccatin III 1,14-Carbonate (CAS No. 397250-01-0) represents a significant advancement in the field of taxane-based drug development. Its unique structural features make it a versatile intermediate for synthesizing complex derivatives with potential therapeutic applications. As research continues to evolve，this compound is poised to play an increasingly important role in discovering novel treatments for cancer and other diseases.